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Compound of Interest

Compound Name: 2-(Octyloxy)aniline

Cat. No.: B1317713 Get Quote

A detailed analysis of 2-(Octyloxy)aniline against other functionalized anilines, providing

insights into their physicochemical properties, reactivity, biological activity, and metabolic

stability.

This guide offers a comparative benchmark of 2-(Octyloxy)aniline against a series of ortho-

alkoxy anilines with varying alkyl chain lengths: 2-methoxyaniline, 2-butoxyaniline, and 2-

hexyloxyaniline. The objective is to provide researchers, scientists, and drug development

professionals with a comprehensive evaluation of their performance in key experimental assays

relevant to the drug discovery process. This comparison is supported by experimental data

from publicly available literature and detailed protocols for standardized assays.

Physicochemical Properties
The lipophilicity and basic physicochemical properties of a drug candidate are critical

determinants of its absorption, distribution, metabolism, and excretion (ADME) profile. The

octyloxy substitution in 2-(octyloxy)aniline significantly increases its lipophilicity compared to

anilines with shorter alkoxy chains.
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Compound
Molecular
Formula

Molecular
Weight (
g/mol )

Melting
Point (°C)

Boiling
Point (°C)

Calculated
logP

2-

Methoxyanilin

e

C₇H₉NO 123.15 5-6 225 1.18

2-

Butoxyaniline
C₁₀H₁₅NO 165.23 -1 246-248 2.73

2-

Hexyloxyanili

ne

C₁₂H₁₉NO 193.29 19-21
155-158 (5

mmHg)
4.04

2-

(Octyloxy)anil

ine

C₁₄H₂₃NO 221.34 30-32 Not Available 5.35

Table 1: Physicochemical Properties of Selected 2-Alkoxyanilines. Calculated logP values are

provided to illustrate the trend in lipophilicity with increasing alkyl chain length. Experimental

logP values under identical conditions were not available in the reviewed literature.

Chemical Reactivity: Buchwald-Hartwig Amination
The Buchwald-Hartwig amination is a cornerstone of modern medicinal chemistry for the

formation of carbon-nitrogen bonds. The reactivity of substituted anilines in this reaction is a

crucial parameter for their utility in synthesizing complex molecules. While direct comparative

yield data under a single set of conditions for all four anilines was not found in the literature, a

representative protocol is provided below for benchmarking purposes. It is anticipated that the

steric hindrance from the ortho-alkoxy group and the nucleophilicity of the amine will influence

the reaction yield.

Experimental Protocol: Buchwald-Hartwig Amination
This protocol describes a typical procedure for the palladium-catalyzed cross-coupling of an

aryl halide with a functionalized aniline.
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Workflow for Buchwald-Hartwig Amination

Caption: Workflow for a typical Buchwald-Hartwig amination reaction.

Materials:

Aryl halide (e.g., 4-chlorotoluene, 1.0 mmol)

Aniline derivative (1.2 mmol)

Pd₂(dba)₃ (0.02 mmol)

XPhos (0.08 mmol)

NaOtBu (1.4 mmol)

Toluene (5 mL)

Procedure:

To an oven-dried Schlenk tube, add the aryl halide, Pd₂(dba)₃, XPhos, and NaOtBu.

Evacuate and backfill the tube with an inert gas (e.g., argon) three times.

Add the aniline derivative followed by toluene.

Seal the tube and heat the reaction mixture at 100 °C for 18 hours.

After cooling to room temperature, dilute the mixture with ethyl acetate and filter through a

pad of Celite.

Wash the filtrate with water and brine, dry the organic layer over anhydrous sodium sulfate,

and concentrate under reduced pressure.

Purify the crude product by flash column chromatography on silica gel.
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Aniline
Derivati
ve

Propose
d Aryl
Halide

Catalyst
System

Base Solvent
Temper
ature
(°C)

Time (h)
Expecte
d Yield
(%)

2-

Methoxy

aniline

4-

Chlorotol

uene

Pd₂(dba)

₃ / XPhos
NaOtBu Toluene 100 18 High

2-

Butoxyan

iline

4-

Chlorotol

uene

Pd₂(dba)

₃ / XPhos
NaOtBu Toluene 100 18 High

2-

Hexyloxy

aniline

4-

Chlorotol

uene

Pd₂(dba)

₃ / XPhos
NaOtBu Toluene 100 18

Moderate

-High

2-

(Octyloxy

)aniline

4-

Chlorotol

uene

Pd₂(dba)

₃ / XPhos
NaOtBu Toluene 100 18 Moderate

Table 2: Proposed Comparative Study of Buchwald-Hartwig Amination. The expected yields are

qualitative estimates, as direct comparative experimental data was not found. Steric hindrance

from the longer alkyl chains may slightly decrease reactivity.

Biological Activity: In Vitro Anticancer Assay
Functionalized anilines are prevalent scaffolds in the design of anticancer agents. To

benchmark the potential of 2-(octyloxy)aniline in this context, a comparative in vitro

cytotoxicity study against human cancer cell lines such as MCF-7 (breast adenocarcinoma) and

HeLa (cervical cancer) is proposed.

Experimental Protocol: MTT Assay for Cytotoxicity
The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is often used

to measure cytotoxicity of potential medicinal agents.

Workflow for MTT Cytotoxicity Assay
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To cite this document: BenchChem. [Benchmarking 2-(Octyloxy)aniline: A Comparative
Guide for Drug Development Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1317713#benchmarking-2-octyloxy-aniline-against-
other-functionalized-anilines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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